6-bromo-N,N-dibutylpyridin-2-amine

• Molecular Formula: C13H21BrN2
• Molecular Weight: 285.22 g/mol
• IUPAC Name: 6-bromo-N,N-dibutylpyridin-2-amine
• InChI: InChI=1S/C13H21BrN2/c1-3-5-10-16(11-6-4-2)13-9-7-8-12(14)15-13/h7-9H,3-6,10-11H2,1-2H3
• InChI Key: WIWZRRPBOKHGTR-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CCCC)C1=NC(=CC=C1)Br

Description

6-bromo-N,N-dibutylpyridin-2-amine is a useful research compound. Its molecular formula is C13H21BrN2 and its molecular weight is 285.22 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 2,6-dibromopyridine (Aldrich, 1.42 g, 6.00 mmol) in DMF (2.0 mL) were added dibutylamine (Aldrich, 388 g, 3.00 mmol) and potassium carbonate (829 mg, 6.00 mmol). The reaction mixture was heated at 90° C. for 20 h. After cooling to room temperature, the reaction mixture was quenched by adding cold water. The mixture was extracted with DCM (3×), and the combined organic extracts were dried over Na2SO4, filtered and concentrated in vacuo to give a crude oil. Purification using flash column chromatography (eluting with DCM) provided the title compound (368 mg, 43%) as a light brown oil. 1H NMR (CDCl3) δ 0.22 (dd, J=8.4, 7.4 Hz, 1H), 6.62 (d, J=7.0 Hz, 1H), 6.33 (d, J=8.3 Hz, 1H), 3.49-3.37 (m, 4H), 1.65-1.52 (m, 4H), 1.44-1.30 (m, 4H), 0.98 (t, J=7.3 Hz, 6H); MS(ESI+) m/z 272.1 (M+H)+.